Cas no 902449-77-8 (Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate)

• Product Name: Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate
• CAS No: 902449-77-8
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• MDL: MFCD14281995
• CID: 4719237
• Update Time: 2025-10-30

Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate
• HMS1628F09
• Ethyl 4-amino-2,3-dimethyl-6H-thieno-[2,3-b]pyrrole-5-carboxylate
• 6H-thieno[2,3-b]pyrrole-5-carboxylic acid, 4-amino-2,3-dimethyl-, ethyl ester
• Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate

• MDL： MFCD14281995
• Inchi： 1S/C11H14N2O2S/c1-4-15-11(14)9-8(12)7-5(2)6(3)16-10(7)13-9/h13H,4,12H2,1-3H3
• InChI Key： PZCXPJSIUSQLTN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(=C(C(=O)OCC)NC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 96.4

Additional information on Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate

Research Brief on Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate (CAS: 902449-77-8)

Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate (CAS: 902449-77-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent literature highlights the importance of thienopyrrole derivatives as versatile scaffolds in medicinal chemistry. The compound of interest, with its unique structural features, has been investigated for its role in modulating various biological targets. Studies have demonstrated its efficacy in inhibiting specific enzymes and receptors, making it a promising candidate for the development of novel therapeutics.

One of the key areas of research involves the synthesis and optimization of Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate. Advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, have been employed to enhance the yield and purity of the compound. These efforts are crucial for ensuring the reproducibility and scalability of its production for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro and in vivo studies have shown that this compound exhibits notable inhibitory effects on certain kinases and proteases, which are implicated in various disease pathways. For instance, its interaction with specific cancer-related proteins suggests potential applications in oncology. Additionally, its anti-inflammatory and antimicrobial properties are being explored, broadening its therapeutic scope.

Despite these promising findings, challenges remain in the development of Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate as a drug candidate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to improve its pharmacokinetic properties and the exploration of its mechanism of action at the molecular level.

In conclusion, Ethyl 4-amino-2,3-dimethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate represents a valuable chemical entity with significant potential in drug discovery. Continued research and collaboration across multidisciplinary fields will be essential to unlock its full therapeutic capabilities and translate these findings into clinical applications.